Cas no 123330-49-4 (1-azido-2,3-difluorobenzene)

1-azido-2,3-difluorobenzene structure
1-azido-2,3-difluorobenzene structure
Product Name:1-azido-2,3-difluorobenzene
CAS No:123330-49-4
Molecular Formula:C6H3N3F2
Molecular Weight:155.105
MDL:MFCD12785789
CID:3696221
PubChem ID:53906961

1-azido-2,3-difluorobenzene Properties

Names and Identifiers

    • Benzene, 1-azido-2,3-difluoro-
    • 1-azido-2,3-difluorobenzene
    • AKOS010308484
    • 123330-49-4
    • difluorophenyl azide
    • 2,3-Difluorophenyl azide
    • 977-349-9
    • EN300-272880
    • 1-Azido-2,3-difluorobenzene
    • MDL: MFCD12785789
    • InChIKey: OPNOUJKOFZTVOM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H3F2N3/c7-4-2-1-3-5(6(4)8)10-11-9/h1-3H

Computed Properties

  • Exact Mass: 155.02950343g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 155.02950343g/mol
  • Heavy Atom Count: 11
  • Complexity: 179
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 14.4Ų

1-azido-2,3-difluorobenzene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01B3DM-50mg
1-azido-2,3-difluorobenzene
123330-49-4 95%
50mg
$152.00
Enamine
EN300-272880-0.05g
1-azido-2,3-difluorobenzene
123330-49-4 95%
0.05g
$76.0 2023-09-10

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